![molecular formula C20H26F3N5O2S B2440171 1-{1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine CAS No. 2097934-86-4](/img/structure/B2440171.png)
1-{1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine
Description
1-{1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine is a useful research compound. Its molecular formula is C20H26F3N5O2S and its molecular weight is 457.52. The purity is usually 95%.
BenchChem offers high-quality 1-{1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-{1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of “1-{1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine”:
Pharmaceutical Development
This compound’s structure, featuring an imidazole ring, makes it a promising candidate for pharmaceutical research. Imidazole derivatives are known for their broad range of biological activities, including antibacterial, antifungal, antiviral, and anticancer properties . The specific combination of functional groups in this molecule could lead to the development of new drugs targeting various diseases.
Neuropharmacology
The piperazine moiety in this compound is often found in drugs affecting the central nervous system. Research into this compound could explore its potential as a modulator of neurotransmitter systems, possibly leading to new treatments for neurological disorders such as schizophrenia, anxiety, and depression .
Antimicrobial Agents
Given the known antimicrobial properties of imidazole derivatives, this compound could be investigated for its efficacy against bacterial and fungal infections. Its unique structure might offer advantages over existing antimicrobial agents, potentially overcoming resistance mechanisms .
Cancer Research
The trifluoromethyl group in this compound is known to enhance the biological activity of molecules. This feature, combined with the imidazole and piperazine rings, could make this compound a potent candidate for anticancer research. Studies could focus on its ability to inhibit cancer cell growth and induce apoptosis .
Enzyme Inhibition
Imidazole-containing compounds are often used as enzyme inhibitors. This compound could be studied for its potential to inhibit specific enzymes involved in various metabolic pathways, which could have therapeutic implications for diseases like diabetes and hypertension .
Anti-inflammatory Agents
The sulfonyl group in this compound suggests potential anti-inflammatory properties. Research could explore its ability to modulate inflammatory pathways, offering new treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease .
Agrochemical Applications
Compounds with imidazole and piperazine rings are also of interest in agrochemical research. This compound could be investigated for its potential as a pesticide or herbicide, providing new solutions for crop protection .
Material Science
The unique chemical structure of this compound could be explored in material science for the development of new polymers or as a building block for advanced materials with specific properties, such as enhanced thermal stability or conductivity .
properties
IUPAC Name |
1-[1-(1-methylimidazol-4-yl)sulfonylpiperidin-4-yl]-4-[3-(trifluoromethyl)phenyl]piperazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26F3N5O2S/c1-25-14-19(24-15-25)31(29,30)28-7-5-17(6-8-28)26-9-11-27(12-10-26)18-4-2-3-16(13-18)20(21,22)23/h2-4,13-15,17H,5-12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XRLLHOZBCWCCTG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=C1)S(=O)(=O)N2CCC(CC2)N3CCN(CC3)C4=CC=CC(=C4)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26F3N5O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
457.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-{1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Ethyl-8-methylimidazo[1,2-a]pyridine-3-carboxylic acid](/img/structure/B2440092.png)
![N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-((1-(2-hydroxyethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide](/img/structure/B2440093.png)
![1-(3-chlorophenyl)-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)methanesulfonamide](/img/structure/B2440095.png)
![4-[1-(2-ethoxyethyl)-1H-benzimidazol-2-yl]-1-(4-ethylphenyl)pyrrolidin-2-one](/img/structure/B2440099.png)
![2-fluoro-N-(2-(4-(4-phenylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide](/img/structure/B2440101.png)
![2,2-Dimethyl-N-[(1S)-2,2,2-trifluoro-1-(1-methyl-1H-indol-3-yl)ethyl]propanamide](/img/structure/B2440105.png)
![N-[3-(1,3-benzothiazol-2-yl)phenyl]-3-methoxybenzamide](/img/structure/B2440108.png)
